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Compound of Interest

Compound Name: TMC647055

Cat. No.: B611405 Get Quote

Welcome to the technical support center for researchers working with TMC647055, a non-

nucleoside inhibitor (NNI) of the hepatitis C virus (HCV) NS5B polymerase. This resource

provides troubleshooting guidance and answers to frequently asked questions regarding the

emergence and management of TMC647055 resistance mutations during your experiments.

Troubleshooting Guide: Investigating TMC647055
Resistance
This guide provides a structured approach to identifying and addressing potential resistance to

TMC647055 in your HCV cell culture experiments.
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Observation

Confirmation

Identification

Actionable Strategies

Reduced TMC647055 Efficacy Observed
(e.g., increased EC50, viral breakthrough)

Perform Phenotypic Assay
(e.g., Replicon Assay)

Resistance Confirmed

If no resistance,
 re-evaluate experimental setup

Sequence NS5B Polymerase Gene

If resistance is confirmed

Analyze for Known Resistance Mutations
(L392I, V494A, P495L)

Mutation(s) Identified

Implement Combination Therapy
(e.g., with NS3/4A or NS5A inhibitors)

If mutations are present

Evaluate Alternative NNIs or
Second-Generation Compounds

If mutations are present

Document Findings and Report
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Phenotypic Analysis

Genotypic Analysis

HCV Replicon Cells

Luciferase Assay for EC50 Colony Formation Assay

Resistant Colonies

RNA Extraction

RT-PCR of NS5B

Sanger Sequencing

Sequence Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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